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Compound of Interest

Compound Name: Tyrphostin 51

CAS No.: 122520-90-5

Cat. No.: B1665628

Get Quote

Executive Hazard Assessment
Tyrphostin 51 (CAS: 122520-90-5 / 126433-07-6), also known as RG-50864, is a synthetic

benzylidene malononitrile compound that functions as a specific inhibitor of the Epidermal

Growth Factor Receptor (EGFR) protein tyrosine kinase.

While often classified as "Harmful" (Acute Toxicity Category 4) rather than "Fatal" in Safety

Data Sheets (SDS), researchers must treat this compound with high-level containment

protocols due to its specific biological activity.

CRITICAL SAFETY WARNING: The DMSO Vector Effect Tyrphostin 51 is hydrophobic and is

almost exclusively solubilized in Dimethyl Sulfoxide (DMSO) for biological assays. DMSO is a

potent skin penetrant that carries dissolved small molecules directly into the bloodstream,

bypassing the skin's natural barrier.

The Risk: Handling Tyrphostin 51 powder poses an inhalation risk.[1][2][3] Handling

Tyrphostin 51 in DMSO poses a severe transdermal systemic toxicity risk.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1665628#bc-rfq
https://www.benchchem.com/product/b1665628/docs?utm_src=pdf-body#operational-safety-guide-handling-tyrphostin-51-rg-50864
https://www.benchchem.com/product/b1665628/docs?utm_src=pdf-body#operational-safety-guide-handling-tyrphostin-51-rg-50864
https://www.benchchem.com/product/b1665628/docs?utm_src=pdf-body#operational-safety-guide-handling-tyrphostin-51-rg-50864
https://www.merckmillipore.com/Web-TW-Site/zh_TW/-/TWD/ShowDocument-File?ProductSKU=EMD_BIO-658395&DocumentType=MSD&DocumentId=658395_SDS_MY_EN.PDF&DocumentUID=354501971&Language=EN&Country=MY&Origin=null
https://file.medchemexpress.com/batch_PDF/HY-101958/Tyrphostin-25-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ67211LB0&productDescription=TYRPHOSTIN+AG-126+5MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1665628/docs?utm_src=pdf-body#operational-safety-guide-handling-tyrphostin-51-rg-50864
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665628?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Control: Standard nitrile gloves are insufficient for prolonged contact with DMSO

solutions. You must utilize the "Barrier Analysis" approach detailed in Section 3.

Mechanistic Context: Why We Handle It
To understand the safety urgency, one must understand the biological target. Tyrphostin 51
competes with ATP for the binding site on the intracellular domain of EGFR. By blocking this

site, it prevents autophosphorylation and shuts down downstream signaling pathways

(MAPK/ERK) that control cell proliferation.

Diagram 1: EGFR Inhibition Pathway
This diagram illustrates the specific point of intervention for Tyrphostin 51, validating the need

to prevent systemic exposure which could disrupt endogenous regulation.
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Caption: Tyrphostin 51 acts as a competitive inhibitor at the ATP binding site of EGFR, halting

downstream proliferation signaling.[4]

Task-Based PPE Matrix
Do not rely on a single PPE standard. Protection must scale with the physical state of the

chemical.
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Operational
Phase

Hazard Profile Primary PPE
Glove Protocol
(CRITICAL)

Engineering
Controls

Powder

Weighing

Inhalation of

particulates;

Static dispersal.

Lab coat

(buttoned),

Safety Goggles

(ANSI Z87.1).

Double Nitrile (4

mil min). Outer

glove changed

immediately if

contaminated.

Chemical Fume

Hood or Powder

Weighing

Station. Static

gun

recommended.

Solubilization

(DMSO)

High Risk.

Transdermal

absorption via

DMSO vector.

Lab coat, Safety

Goggles, Closed-

toe shoes.

Laminate/Barrier

Gloves (e.g.,

Silver Shield) OR

Double Nitrile

with immediate

change-out.

Fume Hood

required.[5]

Absorbent bench

liner (plastic-

backed) is

mandatory.

In Vitro Assay

Dilute solution

splash; Aerosol

generation

during pipetting.

Lab coat, Safety

Glasses.

Single Nitrile (4

mil).

Biosafety

Cabinet (if

sterile) or Fume

Hood.

Spill Cleanup

High

concentration

exposure.

Tyvek

sleeves/apron,

Face Shield +

Goggles.

Chemical

Resistant Utility

Gloves (Butyl or

Viton).

Fume Hood sash

lowered.

Operational Protocol: Solubilization & Handling
This protocol is designed as a self-validating system. If you observe deviations (e.g.,

precipitation), stop immediately.

A. Preparation[6][7]
Engineering Check: Verify Fume Hood flow is roughly 100 fpm (face velocity).

Workspace: Lay down a plastic-backed absorbent mat (absorbent side up). This captures

micro-droplets of DMSO/Tyrphostin that are invisible to the naked eye.
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Equipment: Use glass or polypropylene. Avoid polystyrene for high-concentration DMSO

stocks as it may degrade.

B. Solubilization (The "Cloud Point" Validation)
Tyrphostin 51 is hydrophobic.

Weigh the powder inside the hood.

Add 100% DMSO to achieve a stock concentration (typically 10–25 mg/mL).

Vortex: Vortex vigorously for 30 seconds.

Validation Step: Inspect the solution against a dark background. It must be crystal clear

(yellow to orange/red).

If cloudy: Sonication is required.[6] Sonicate in a water bath (room temp) for 5 minutes.

If still cloudy: Do not proceed. The compound may have degraded or the DMSO is

hydrated (DMSO is hygroscopic; water content reduces solubility drastically).

C. Aliquoting
Aliquot stock solution into small volumes (e.g., 50 µL) to avoid repeated freeze-thaw cycles.

Storage: Store at -20°C.

Labeling: Labels must read: "Tyrphostin 51 - TOXIC - DMSO."

Diagram 2: Safe Handling Workflow
Visualizing the sequence of controls to prevent cross-contamination.
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Caption: Operational workflow emphasizing the visual solubility check and immediate waste

containment.

Disposal & Emergency Response
Waste Management
Never pour Tyrphostin 51 solutions down the drain.

Solid Waste: Contaminated gloves, mats, and pipette tips must be collected in a dedicated

"Hazardous Solid Waste" bag/container, labeled as "Toxic Debris."

Liquid Waste: Collect in a "Halogenated/Organic Solvent" waste carboy. Ensure the carboy is

compatible with DMSO (HDPE is preferred).

Accidental Exposure
Skin Contact (DMSO solution):

Immediate Action: Do NOT use alcohol or organic solvents to clean the skin (this

increases absorption).

Protocol: Flush with copious amounts of water and mild soap for 15 minutes.

Eye Contact: Flush at an eyewash station for 15 minutes, holding eyelids open.

Spill (Powder): Cover with wet paper towels (to prevent dust), wipe up, and place in

hazardous waste.

Spill (Liquid): Cover with absorbent pads. Clean the surface with a mild detergent and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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